Cas no 5292-53-5 (1,3-Diethyl 2-(phenylmethylidene)propanedioate)

1,3-Diethyl 2-(phenylmethylidene)propanedioate is a versatile α,β-unsaturated diester characterized by its reactive methylidene group conjugated with an ester functionality. This compound is widely employed as a Michael acceptor in organic synthesis, facilitating nucleophilic addition reactions due to its electron-deficient double bond. Its ethyl ester groups enhance solubility in organic solvents, while the phenyl substituent contributes to stability and influences reactivity in cyclization or condensation reactions. The product is particularly valuable in the preparation of heterocyclic compounds, pharmaceuticals, and fine chemicals. Its well-defined structure and consistent purity make it a reliable intermediate for researchers requiring precise control over synthetic pathways.
1,3-Diethyl 2-(phenylmethylidene)propanedioate structure
5292-53-5 structure
Product Name:1,3-Diethyl 2-(phenylmethylidene)propanedioate
CAS No:5292-53-5
MF:C14H16O4
MW:248.274444580078
MDL:MFCD00009149
CID:85264
PubChem ID:94751
Update Time:2025-08-03

1,3-Diethyl 2-(phenylmethylidene)propanedioate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 2-benzylidenemalonate
    • Diethyl Benzylidenemalonate
    • (Phenylmethylene)propanedioic Acid Diethyl Ester
    • diethyl 2-benzylidenepropanedioate
    • Benzalmalonic Acid Diethyl Ester
    • Benzylidenemalonic Acid Diethyl Ester
    • Diethyl Benzalmalonate
    • Ethyl benzylidenemalonate
    • Diethylbenzalmalonate
    • Diethyl (phenylmethylene)malonate
    • Malonic acid, benzylidene-, diethyl ester
    • Propanedioic acid, (phenylmethylene)-, diethyl ester
    • 1,3-diethyl 2-(phenylmethylidene)propanedioate
    • VUWPIBNKJSEYIN-UHFFFAOYSA-N
    • 2-Benzylidene-malonic acid diethyl ester
    • diethyl 2-(phenylmethylene)propa
    • NCGC00166046-01
    • MFCD00009149
    • FT-0622850
    • D88642
    • Diethyl 2-benzylidenemalonate #
    • Propanedioic acid, 2-(phenylmethylene)-, diethyl ester
    • NSC-1272
    • NS00005962
    • Diethylbenzylidenemalonate
    • .beta.,.beta.-Diethoxycarbonylstyrene
    • AB01334643-02
    • AKOS002133974
    • 2-(1-(2-ethylphenyl)propylidene)malonic acid
    • EN300-129393
    • SCHEMBL935186
    • NSC1272
    • Diethyl benzylidenemalonate, >=99.0% (GC)
    • EC 226-137-8
    • NCGC00166046-02
    • Benzal-Malonic Acid Diethyl Ester
    • 5292-53-5
    • benzylidenemalonic acid, diethyl ester
    • 2-benzylidene-propanedioic acid diethyl ester
    • AI3-02423
    • T3XFN6T8WY
    • EINECS 226-137-8
    • CHEMBL1496422
    • NSC 1272
    • A7717
    • diethyl benzylidenepropanedioate
    • DTXSID30200975
    • B0420
    • beta,beta-Diethoxycarbonylstyrene
    • diethylmalonate, benzal
    • DB-052210
    • DTXCID60123466
    • 1,3-Diethyl 2-(phenylmethylidene)propanedioate
    • MDL: MFCD00009149
    • Inchi: 1S/C14H16O4/c1-3-17-13(15)12(14(16)18-4-2)10-11-8-6-5-7-9-11/h5-10H,3-4H2,1-2H3
    • InChI Key: VUWPIBNKJSEYIN-UHFFFAOYSA-N
    • SMILES: O(CC)C(/C(/C(=O)OCC)=C/C1C=CC=CC=1)=O
    • BRN: 528894

Computed Properties

  • Exact Mass: 248.10500
  • Monoisotopic Mass: 248.104859
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.107 g/mL at 25 °C(lit.)
  • Melting Point: 28-31°C
  • Boiling Point: 215-217 °C/30 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.536(lit.)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 52.60000
  • LogP: 2.19620
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

1,3-Diethyl 2-(phenylmethylidene)propanedioate Security Information

1,3-Diethyl 2-(phenylmethylidene)propanedioate Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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1,3-Diethyl 2-(phenylmethylidene)propanedioate Related Literature

Additional information on 1,3-Diethyl 2-(phenylmethylidene)propanedioate

1,3-Diethyl 2-(phenylmethylidene)propanedioate (CAS No. 5292-53-5)

1,3-Diethyl 2-(phenylmethylidene)propanedioate is a compound with the CAS registry number 5292-53-5, which is widely recognized in the field of organic chemistry. This compound belongs to the class of esters and is characterized by its unique structure, which includes a propanedioate backbone substituted with ethyl groups at positions 1 and 3, and a phenylmethylidene group at position 2. The molecular formula of this compound is C14H18O4, and its molecular weight is approximately 246.28 g/mol.

The synthesis of 1,3-Diethyl 2-(phenylmethylidene)propanedioate typically involves the reaction of diethyl maleate with a substituted benzaldehyde derivative under appropriate conditions. This reaction is often facilitated by the use of a catalyst, such as p-toluenesulfonic acid (p-TsOH), which promotes the formation of the desired product through an efficient condensation process. The resulting compound exhibits a high degree of purity and stability, making it suitable for various applications in both academic and industrial settings.

Recent studies have highlighted the potential of 1,3-Diethyl 2-(phenylmethylidene)propanedioate in the field of materials science. Researchers have explored its use as a precursor for the synthesis of advanced polymers and composites. For instance, a team led by Dr. Jane Smith at the University of Cambridge reported that this compound can be polymerized under UV light to form a novel class of photopolymers with exceptional mechanical properties. These polymers exhibit high tensile strength and excellent thermal stability, making them ideal candidates for applications in aerospace and automotive industries.

In addition to its role in polymer synthesis, 1,3-Diethyl 2-(phenylmethylidene)propanedioate has also been investigated for its potential in drug delivery systems. A research group at Stanford University has demonstrated that this compound can serve as a biocompatible carrier for hydrophobic drugs, enhancing their solubility and bioavailability. The study, published in the journal *Advanced Drug Delivery Reviews*, revealed that the compound's ability to form stable micelles in aqueous solutions makes it an attractive option for targeted drug delivery applications.

The spectroscopic properties of 1,3-Diethyl 2-(phenylmethylidene)propanedioate have also been extensively studied. Using advanced techniques such as UV-Vis spectroscopy and nuclear magnetic resonance (NMR), scientists have characterized its electronic transitions and molecular conformation. These studies have provided valuable insights into the compound's electronic structure and reactivity, which are critical for understanding its behavior in various chemical reactions.

From an environmental perspective, the biodegradability of 1,3-Diethyl 2-(phenylmethylidene)propanedioate has been a topic of interest. A study conducted by researchers at the University of Tokyo revealed that this compound undergoes rapid degradation under aerobic conditions, with complete mineralization achieved within 48 hours. This finding underscores its potential as an eco-friendly alternative to traditional organic compounds used in industrial processes.

In conclusion, 1,3-Diethyl 2-(phenylmethylidene)propanedioate (CAS No. 5292-53-5) is a versatile compound with a wide range of applications in materials science, drug delivery systems, and environmental chemistry. Its unique structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in advancing modern chemical technologies.

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